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Compound of Interest

Compound Name: Ac-Ala-OH-d4

Cat. No.: B12400165 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information for the safe handling and disposal of N-Acetyl-Alanine-d4

(Ac-Ala-OH-d4), a deuterated isotopologue of N-Acetyl-Alanine. While specific safety data for

Ac-Ala-OH-d4 is not readily available, data from its non-deuterated counterparts, N-Acetyl-DL-

alanine and N-Acetyl-L-alanine, indicate that the compound is not classified as a hazardous

substance.[1][2][3] The product information for Ac-Ala-OH-d4 also states that it is non-

hazardous for transport.[4] Nevertheless, adherence to standard laboratory safety protocols is

essential.

Physical and Chemical Properties
A summary of the known physical and chemical properties of related N-Acetyl-Alanine

compounds is provided below. This data should be considered as a general guideline for Ac-
Ala-OH-d4.
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Property Data

Appearance White, crystalline solid

Molecular Formula C5H5D4NO3

Molecular Weight 135.16 g/mol [4]

Melting Point
122 - 128 °C / 251.6 - 262.4 °F (for N-Acetyl-L-

alanine)

Boiling Point No information available

Solubility
The product is water soluble, and may spread in

water systems.

Stability Stable under normal conditions.

Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the disposal of

Ac-Ala-OH-d4. This process is designed to minimize environmental impact and ensure the

safety of laboratory personnel.

Waste Identification and Collection:

Carefully collect all waste material, including unused product and contaminated

consumables (e.g., weighing paper, gloves), into a designated and clearly labeled waste

container.

Avoid the generation of dust during collection. If cleaning up a spill, gently sweep or shovel

the solid material into the container.

Waste Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area.

Keep the container away from incompatible materials, such as strong oxidizing agents.

Consult Institutional Guidelines:
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It is imperative to consult your institution's Environmental Health and Safety (EHS)

department to understand the specific disposal requirements for non-hazardous chemical

waste. Regulations can vary significantly by location.

Arrange for Professional Disposal:

Contact your institution's licensed chemical waste disposal contractor to arrange for the

pickup and transport of the waste container.

While landfill disposal may be permissible in some jurisdictions for non-hazardous waste,

incineration is often the preferred method for the complete destruction of chemical

compounds.

Disposal Decision Pathway
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Ac-Ala-OH-d4.
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Arrange for Pickup by
Licensed Waste Contractor

End: Proper Disposal Complete
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Caption: Logical workflow for the proper disposal of Ac-Ala-OH-d4.
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In the event of exposure, follow these first aid guidelines:

Inhalation: Move the individual to fresh air. If symptoms occur, seek medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

By adhering to these procedures, laboratories can ensure the safe and responsible

management of Ac-Ala-OH-d4 waste, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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